3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride

• IUPAC Name: 2-(aminomethyl)-2-(chloromethyl)-3-methylsulfonylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C6H14ClNO3S.ClH/c1-12(10,11)5-6(2-7,3-8)4-9;/h9H,2-5,8H2,1H3;1H
• InChI Key: GYSIIUPQPWKAQI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC(CN)(CO)CCl.Cl
• Molecular Formula: C6H15Cl2NO3S
• Molecular Weight: 252.16 g/mol

Description

3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride, also known as CP-31398, is a small molecule that has been studied for its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

• Studies on compounds structurally similar to "3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride" focus on their synthesis and characterization, revealing insights into their conformational analyses and crystal structures. For instance, the crystal structures of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives, characterized by X-ray diffraction analysis, offer foundational knowledge on the physical and chemical properties of related compounds (Nitek et al., 2020).

Antimicrobial Properties

• Research on aminomethoxy derivatives of 1-phenoxy-3-(propylsulfanyl)propane showcases the antimicrobial potential of compounds with similar structural motifs. These studies indicate that certain modifications can enhance antimicrobial efficiency, providing a pathway for the development of new antiseptics (Jafarov et al., 2019).

Chemical Transformations and Applications

• The preparation of indazoles via metal-free intramolecular electrophilic amination of 2-aminophenyl ketoximes, involving reagents like methanesulfonyl chloride, highlights the use of sulfonamide groups in synthesizing heterocyclic compounds. Such studies exemplify the chemical versatility and application potential of molecules incorporating sulfonamide or related groups (Counceller et al., 2012).

Material Science Applications

• Investigations into the synthesis of multi-hydroxyl and sulfonyl dual-functionalized room temperature ionic liquids from compounds such as 1,3-propane sultone point towards the material science applications of such molecules. These ionic liquids, due to their unique properties, find utility in various applications, including electrochemistry and polymer science (Zhu et al., 2007).

Biochemical Research

• The synthesis and biological evaluation of 3-amino-propan-1-ol based poly(ether imine) dendrimers illustrate the potential of related compounds in biochemical and medical research. Such dendrimers, due to their non-toxic nature and ability to be functionalized, are explored for use in drug delivery and as imaging agents (Krishna et al., 2005).